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For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of the spectroscopic data for Comanthoside B, a naturally occurring
flavone glycoside. The structural elucidation of this compound has been achieved through a
combination of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), providing a
detailed fingerprint for its identification and characterization.

Comanthoside B, identified as pectolinaringenin 7-O-3-D-glucuronopyranoside, was isolated
from the aerial parts of Ruellia tuberosa L. Its structure was confirmed by comparison of its
spectroscopic data with previously published values. This guide compiles the available NMR
and MS data, along with the experimental protocols utilized for their acquisition.

Spectroscopic Data of Comanthoside B

The following tables summarize the key quantitative data obtained from *H and 3C NMR
spectroscopy, as well as Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule. The *H and 13C NMR data for Comanthoside B are presented below.
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Table 1: *H NMR Spectroscopic Data for Comanthoside B (in DMSO-ds)

Chemical Shift ()

Coupling Constant

Position . Multiplicity .
in ppm (J) in Hz

3 6.91 S

8 6.84 S

2' 7.95 d 8.8
3 7.15 d 8.8
5' 7.15 d 8.8
6' 7.95 d 8.8
5-OH 12.97 S

6-OCHs 3.76 S

4'-OH 10.38 S

Glucuronic Acid

1" 5.15 d 7.4
2" 3.49 m

3" 3.49 m

4" 3.53 m

5" 3.82 d 9.6

Table 2: 13C NMR Spectroscopic Data for Comanthoside B (in DMSO-ds)
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Position Chemical Shift (8) in ppm
2 164.3
3 103.8
4 182.2
5 152.6
6 131.9
7 156.9
8 94.7
9 152.2
10 105.8
1 121.2
2 128.6
3 115.9
4 161.2
5' 115.9
6' 128.6
6-OCHs 60.2

Glucuronic Acid

1" 99.8
2" 73.1
3" 75.5
4" 71.6
5" 75.9
6" 170.0
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Mass Spectrometry (MS) Data

Mass spectrometry provides information about the mass-to-charge ratio of a compound,
confirming its molecular weight and elemental composition.

Table 3: Mass Spectrometry Data for Comanthoside B

lonization Mode Observed m/z Formula Calculated Mass

ESI-MS (negative) 475 [M-H]- C22H20012 476.0955

Experimental Protocols

The spectroscopic data presented in this guide were obtained using the following
methodologies:

Nuclear Magnetic Resonance (NMR) Spectroscopy

 Instrumentation: NMR spectra were recorded on a Varian Unity INOVA 500 spectrometer.

o Sample Preparation: The sample of Comanthoside B was dissolved in deuterated dimethyl
sulfoxide (DMSO-ds).

e 1H NMR Spectroscopy: The *H NMR spectrum was acquired at 500 MHz. Chemical shifts
were reported in parts per million (ppm) relative to the residual solvent signal.

e 13C NMR Spectroscopy: The 3C NMR spectrum was acquired at 125 MHz. Chemical shifts
were reported in ppm relative to the residual solvent signal.

e 2D NMR: COSY, HMQC, and HMBC experiments were performed to establish the complete
assignments of protons and carbons.

Mass Spectrometry (MS)

e Instrumentation: Mass spectra were obtained on a Finnigan MAT-95 mass spectrometer.

 lonization Method: Electrospray lonization (ESI) was used in the negative ion mode.
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Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis and
structure elucidation of a natural product like Comanthoside B.
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Caption: Workflow for the isolation and structural elucidation of Comanthoside B.
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e To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Comanthoside
B: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565065/docs#unveiling-the-spectroscopic-
signature-of-comanthoside-b-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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